Cas no 1421585-36-5 (5-chloro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-sulfonamide
• CAS No: 1421585-36-5
• MF: C₁₂H₁₁ClF₃N₃O₂S₂
• MW: 385.812849283218
• CID: 5406403
• Update Time: 2025-10-28

5-chloro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-[2-[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]ethyl]-2-thiophenesulfonamide
• 5-chloro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-sulfonamide

• Inchi： 1S/C12H11ClF3N3O2S2/c1-7-6-8(12(14,15)16)19-10(18-7)4-5-17-23(20,21)11-3-2-9(13)22-11/h2-3,6,17H,4-5H2,1H3
• InChI Key： KUYHUIMEJWPHDK-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=NC(C(F)(F)F)=CC(C)=N2)(=O)=O)SC(Cl)=CC=1

Experimental Properties

• Density: 1.513±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 472.8±55.0 °C(Predicted)
• pka: 9.57±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-chloro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-sulfonamide

5-Chloro-N-{2-[4-Methyl-6-(Trifluoromethyl)Pyrimidin-2-Yl]Ethyl}Thiophene-2-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1421585-36-5, known as 5-chloro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-sulfonamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiophene ring, a sulfonamide group, and a substituted pyrimidine moiety. The presence of these functional groups makes it a promising candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly due to their ability to modulate enzyme activity and receptor binding. The thiophene ring in this compound adds further complexity, as it is known for its aromatic stability and potential for π-interactions in biological systems. Additionally, the pyrimidine moiety, substituted with a methyl group and a trifluoromethyl group, introduces electronic diversity that could enhance the compound's bioavailability and selectivity.

The synthesis of 5-chloro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-sulfonamide involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and functional group transformations. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for further studies. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

One of the most intriguing aspects of this compound is its potential application in targeted drug delivery systems. The sulfonamide group can act as a bioisostere for carboxylic acids or esters, making it suitable for modifying existing drugs to improve their pharmacokinetic profiles. Furthermore, the trifluoromethyl group is known to enhance lipophilicity without significantly increasing toxicity, which is a critical factor in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of this compound using molecular docking studies. These studies suggest that the compound may exhibit potent inhibitory activity against certain kinases or proteases, making it a valuable lead compound for developing new therapeutic agents. Experimental validation of these predictions is currently underway in several academic and industrial laboratories.

In terms of environmental impact, the synthesis and application of 5-chloro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-sulfonamide are being carefully evaluated to ensure sustainability. Green chemistry principles are being integrated into its production processes to minimize waste and reduce energy consumption. This approach aligns with global efforts to promote eco-friendly chemical practices.

The study of this compound also contributes to our understanding of heterocyclic chemistry, particularly the role of pyrimidine derivatives in medicinal chemistry. Pyrimidines are well-known for their presence in nucleic acids and their ability to form hydrogen bonds, which are essential for many biological processes. By modifying the pyrimidine ring with electron-withdrawing groups like trifluoromethyl, researchers can fine-tune the compound's properties for specific applications.

Another area of interest is the exploration of this compound's photophysical properties. The thiophene ring can exhibit fluorescence under certain conditions, which could be exploited in sensors or imaging agents. Preliminary experiments have shown promising results, indicating that this compound may find applications in diagnostic tools or materials science.

In conclusion, 5-chloro-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-2-sulfonamide represents a cutting-edge advancement in organic synthesis with diverse potential applications. Its unique structure, combined with recent research findings, positions it as a key player in future developments across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovation in modern chemistry.